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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134 Get Quote

Disclaimer: Specific health and safety data for 1-Phenoxyheptane is not readily available in

the public domain. No official Safety Data Sheet (SDS) from a major supplier could be located.

The following information is compiled from publicly accessible chemical databases and

toxicological information on structurally related phenyl ether compounds. This guide is intended

for informational purposes for researchers, scientists, and drug development professionals and

should be supplemented with professional safety assessments and laboratory-specific safety

protocols. All laboratory work should be conducted under the supervision of qualified personnel

and in accordance with all applicable safety regulations.

Chemical and Physical Properties
While a comprehensive, experimentally verified dataset for 1-Phenoxyheptane is limited, the

following table summarizes computed and available data for this compound.
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Property Value Source

Molecular Formula C₁₃H₂₀O LookChem[1]

Molecular Weight 192.30 g/mol PubChem[2]

CAS Number 32395-96-3 LookChem[1], PubChem[2]

Appearance
No data available (likely a

liquid)
N/A

Boiling Point No data available N/A

Melting Point No data available N/A

Flash Point No data available N/A

Solubility No data available N/A

LogP (octanol-water partition

coefficient)
4.036 LookChem[1]

Vapor Pressure No data available N/A

Density No data available N/A

Toxicological Information
Direct toxicological data for 1-Phenoxyheptane is not available. The information below is

based on the general toxicological profile of phenyl ethers and data from structurally similar

compounds. Phenyl ethers, as a class, are generally considered to have lower toxicity than

phenol itself. For example, the oral LD50 of phenol in rats is 317 mg/kg, whereas for anisole

(methyl phenyl ether), it is in the range of 3500-4000 mg/kg. This suggests that the ether

linkage reduces acute toxicity. However, other phenyl ethers have shown potential for irritation

and other health effects.
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Hazard Class Information (Based on Analogs)

Acute Oral Toxicity Expected to be low to moderate.

Acute Dermal Toxicity
May be harmful if absorbed through the skin.

Some phenyl ethers can cause skin irritation.

Acute Inhalation Toxicity May cause respiratory tract irritation.

Skin Corrosion/Irritation May cause skin irritation.

Serious Eye Damage/Irritation May cause eye irritation.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.

Aspiration Hazard No data available.

Hazard Identification and GHS Classification
(Predicted)
A definitive GHS classification for 1-Phenoxyheptane is not available. Based on data for

similar phenyl ethers, a potential, unverified classification might include:

Flammable Liquids: Category 4 (Combustible liquid)

Acute Toxicity, Oral: Category 4 or 5

Skin Irritation: Category 2

Eye Irritation: Category 2A
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Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation): Category 3

Note: This is a predicted classification and should be treated with extreme caution.

Experimental Protocols
No specific experimental protocols for the safety and toxicological assessment of 1-
Phenoxyheptane were found in the public domain. For researchers needing to conduct such

assessments, standardized OECD (Organisation for Economic Co-operation and Development)

guidelines for the testing of chemicals should be followed. Examples include:

OECD Guideline 401: Acute Oral Toxicity

OECD Guideline 402: Acute Dermal Toxicity

OECD Guideline 403: Acute Inhalation Toxicity

OECD Guideline 404: Acute Dermal Irritation/Corrosion

OECD Guideline 405: Acute Eye Irritation/Corrosion

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

Safe Handling and Storage Workflow
The following diagram outlines a general workflow for the safe handling and storage of a

research chemical like 1-Phenoxyheptane, for which detailed safety information is not

available.

Safe handling workflow for a research chemical with limited safety data.

First Aid Measures (General Recommendations)
In the absence of specific data for 1-Phenoxyheptane, the following general first aid measures

for handling laboratory chemicals should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures (General Recommendations)
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: The substance is expected to be a combustible liquid. Vapors may be

heavier than air and can travel to a source of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
Dispose of 1-Phenoxyheptane and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow it to enter drains or

waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and Safety Information for 1-Phenoxyheptane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655134#health-and-safety-information-for-1-
phenoxyheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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